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Compound of Interest

Compound Name: Calcium thiosulfate

Cat. No.: B158258

Anhydrous Calcium Thiosulfate: A Technical
Overview

Introduction

Anhydrous calcium thiosulfate, a compound of significant interest in various chemical and
industrial applications, is an inorganic salt with the chemical formula CaS20s. This document
provides a detailed examination of its molecular properties, specifically its molecular formula
and weight. The information herein is intended for researchers, scientists, and professionals in
drug development and other scientific fields.

Molecular Formula and Composition

The molecular formula for anhydrous calcium thiosulfate is CaS20s[1][2][3]. This formula
indicates that each molecule of anhydrous calcium thiosulfate is composed of one calcium
atom, two sulfur atoms, and three oxygen atoms.

Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for the molecular weight of anhydrous calcium thiosulfate is detailed below.

Table 1: Atomic Weights of Constituent Elements
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Element Symbol Atomic Weight (amu)
Calcium Ca 40.078[4][5][6]

Sulfur S 32.066[7][8][9]

Oxygen o) 15.999[10][11][12]

Calculation of Molecular Weight:

The molecular weight of CaS20s is calculated as follows:

(1 x Atomic Weight of Ca) + (2 x Atomic Weight of S) + (3 x Atomic Weight of O)

= (1 X 40.078) + (2 x 32.066) + (3 x 15.999) = 40.078 + 64.132 + 47.997 = 152.207 amu

The calculated molecular weight of anhydrous calcium thiosulfate is approximately 152.21

g/mol , which aligns with published data[1][2].

Further Research and Analysis

To provide a comprehensive technical guide as requested, further investigation into

experimental protocols for the synthesis and analysis of anhydrous calcium thiosulfate, as

well as its involvement in any signaling pathways or relevant experimental workflows, is

necessary. The following sections will be developed based on subsequent research.

(Sections to be developed based on further searches)
o Experimental Protocols

o Synthesis of Anhydrous Calcium Thiosulfate

o Analytical Methods for Purity and Characterization
» Signaling Pathways and Logical Relationships

o (Diagrams and descriptions to be added)

o Experimental Workflows
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o (Diagrams and descriptions to be added)

This initial section provides the foundational data regarding the molecular formula and weight
of anhydrous calcium thiosulfate. The subsequent sections will build upon this with detailed
experimental and illustrative information as required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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